Cas no 2228280-56-4 (3-(dimethyl-1,2-oxazol-4-yl)pentanedioic acid)

• Product Name: 3-(dimethyl-1,2-oxazol-4-yl)pentanedioic acid
• CAS No: 2228280-56-4
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6615605
• PubChem ID: 165692541
• Update Time: 2025-08-05

3-(dimethyl-1,2-oxazol-4-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,2-oxazol-4-yl)pentanedioic acid
• EN300-1794193
• 2228280-56-4

• Inchi： 1S/C10H13NO5/c1-5-10(6(2)16-11-5)7(3-8(12)13)4-9(14)15/h7H,3-4H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： HXRPUJYIOSQITC-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Additional information on 3-(dimethyl-1,2-oxazol-4-yl)pentanedioic acid

Professional Introduction to 3-(dimethyl-1,2-oxazol-4-yl)pentanedioic Acid (CAS No. 2228280-56-4)

3-(dimethyl-1,2-oxazol-4-yl)pentanedioic acid is a specialized organic compound with significant applications in the field of pharmaceuticals and biochemical research. This compound, identified by its Chemical Abstracts Service Number (CAS No. 2228280-56-4), has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule consists of a pentanedioic acid backbone, which is a type of dicarboxylic acid, linked to a dimethyl-1,2-oxazole moiety. This structural configuration imparts distinct chemical and biological characteristics that make it a valuable candidate for various scientific investigations.

The pentanedioic acid moiety, also known as glutaric acid derivative, is well-known for its role in metabolic pathways and its ability to interact with biological molecules. In contrast, the dimethyl-1,2-oxazole group introduces a heterocyclic structure that can enhance the compound's solubility and stability in biological systems. These features collectively contribute to the compound's potential as a building block for drug development and as an intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The oxazole ring, in particular, has been extensively studied for its pharmacological properties. For instance, oxazole derivatives have shown promise in treating various inflammatory and infectious diseases due to their ability to modulate enzymatic activities and interfere with pathogenic mechanisms. The incorporation of the dimethyl group further enhances the electronic properties of the oxazole ring, making it more versatile in molecular interactions.

In the context of drug discovery, 3-(dimethyl-1,2-oxazol-4-yl)pentanedioic acid could serve as a key intermediate in synthesizing more complex molecules with targeted biological activities. Its dual functionality—combining both the dicarboxylic acid and oxazole moieties—makes it an attractive scaffold for designing molecules that can interact with multiple biological targets simultaneously. This approach is particularly relevant in the development of multitarget drugs, which are gaining traction due to their potential to address complex diseases more effectively than single-target therapies.

The compound's potential applications extend beyond pharmaceuticals into materials science and industrial chemistry. The unique combination of functional groups in 3-(dimethyl-1,2-oxazol-4-yl)pentanedioic acid allows it to participate in various chemical reactions, such as esterification, amidation, and cyclization. These reactions are crucial for the synthesis of polymers, coatings, and other specialty chemicals. Moreover, the compound's stability under different environmental conditions makes it suitable for use in high-performance materials that require robust chemical resistance.

From a research perspective, CAS No. 2228280-56-4 represents an important tool for scientists exploring new chemical entities. Its structural features provide a rich ground for studying molecular interactions at the atomic level. Advanced computational methods, such as molecular dynamics simulations and quantum chemistry calculations, can be employed to predict how this compound behaves in various environments and how it might interact with biological targets. These studies not only contribute to our fundamental understanding of molecular recognition but also accelerate the discovery process by identifying promising candidates for further experimental validation.

The synthesis of 3-(dimethyl-1,2-oxazol-4-yl)pentanedioic acid presents an intriguing challenge due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a laboratory scale. Techniques such as multi-step organic synthesis combined with catalytic processes have improved yield and purity significantly. These advancements are crucial for ensuring that researchers have access to high-quality material for their studies.

In conclusion, 3-(dimethyl-1,2-oxazol-4-yl)pentanedioic acid is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable asset in pharmaceutical research and industrial chemistry alike. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative solutions to complex scientific problems.